1,8-Naphthyridine-3-carbaldehyde

• CAS No.: 933746-87-3
• Molecular Formula: C9H6N2O
• Molecular Weight: 158.16 g/mol
• IUPAC Name: 1,8-naphthyridine-3-carbaldehyde
• InChI: InChI=1S/C9H6N2O/c12-6-7-4-8-2-1-3-10-9(8)11-5-7/h1-6H
• InChI Key: WXENZULYFDWZPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC(=CN=C2N=C1)C=O

Description

1,8-Naphthyridine-3-carbaldehyde is a derivative of 1,8-Naphthyridine. 1,8-Naphthyridine is a solid compound with the SMILES string C12=CC=CN=C1N=CC=C2. It’s a useful research chemical.

Synthesis Analysis

The synthesis of 1,8-naphthyridines has been achieved through various methods including multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H-pyrrolo[2,3-b]pyridin-2(3H)-one. A water-soluble Ir catalyst efficiently catalyzes the synthesis of 1,8-naphthyridines in water under air atmosphere.

Chemical Reactions Analysis

The synthesis of 1,8-naphthyridines involves various chemical reactions including multicomponent reactions, Friedländer approach, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction. A water-soluble Ir catalyst efficiently catalyzes the synthesis of 1,8-naphthyridines in water under air atmosphere.

Safety and Hazards

The safety data sheet for 2-Methyl-[1,8]naphthyridine, a related compound, indicates that it is harmful if swallowed and causes serious eye damage. It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure.

Future Directions

New 1,8-naphthyridine-3-carboxylic acid derivatives were designed, synthesized and evaluated for their in vivo antihistaminic activity on guinea pig trachea. This suggests potential future directions in the development of new synthetic methodologies for construction of medicinally important scaffolds and medicinal chemistry.